![molecular formula C16H15ClN2O4S B2461780 Methyl (2-(4-chlorobenzamido)-4,5-dimethylthiophene-3-carbonyl)carbamate CAS No. 896311-08-3](/img/structure/B2461780.png)
Methyl (2-(4-chlorobenzamido)-4,5-dimethylthiophene-3-carbonyl)carbamate
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Overview
Description
“Methyl (2-(4-chlorobenzamido)-4,5-dimethylthiophene-3-carbonyl)carbamate” is a chemical compound . It is also known as “methyl 3-(4-chlorobenzamido)thiophene-2-carboxylate” with a CAS Number of 544421-24-1 . The IUPAC name is “methyl 3- [ (4-chlorobenzoyl)amino]-2-thiophenecarboxylate” and it has a molecular weight of 295.75 .
Physical and Chemical Properties Analysis
This compound is a solid . More detailed physical and chemical properties would require specific experimental data or computational analysis.Scientific Research Applications
Synthetic Applications and Chemical Properties
Multi-labeled Compounds for Research
A study discussed the synthesis of methyl N-(1H-benzimidazol-2-yl) carbamates with various substitutions, enriched in ^13C for use in tubulin assembly studies, highlighting their potential in probing molecular mechanisms via NMR and mass spectrometry techniques (Cheung, Chau, & Lacey, 1987).
Selective Toxicity and Insecticide Development
Research on N-substituted biscarbamoyl sulfides demonstrated selective toxicity, offering insights into designing compounds that are toxic to targeted species (e.g., insects) while being less harmful to others, such as mammals (Fahmy, Chiu, & Fukuto, 1974).
Chiral Discrimination for Pharmaceutical Research
A study on the chromatographic enantioseparation by a cellulose phenylcarbamate derivative emphasized the importance of such compounds in resolving chiral drugs, which is critical in pharmaceutical research (Yashima, Yamamoto, & Okamoto, 1996).
Agricultural and Environmental Applications
Herbicidal Activity
The synthesis and evaluation of 1,3-dimethyl-4-acyl-pyrazol-5-yl carbamates for herbicidal activity indicate that related carbamates could be investigated for their potential in controlling unwanted vegetation in agricultural settings (Lee, Park, & Kim, 1989).
Nanoparticles for Sustained Release in Agriculture
Studies on solid lipid nanoparticles and polymeric nanocapsules for the sustained release of carbendazim and tebuconazole highlight the use of carbamate derivatives in developing advanced formulations for agricultural chemicals, aiming to reduce environmental impact and enhance efficiency (Campos et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
methyl N-[2-[(4-chlorobenzoyl)amino]-4,5-dimethylthiophene-3-carbonyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O4S/c1-8-9(2)24-15(12(8)14(21)19-16(22)23-3)18-13(20)10-4-6-11(17)7-5-10/h4-7H,1-3H3,(H,18,20)(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGHWQCSQANYEIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)NC(=O)OC)NC(=O)C2=CC=C(C=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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